Cas no 55919-37-4 (2-(Ethanesulfonyl)-1,3-benzothiazol-6-amine)

• Product Name: 2-(Ethanesulfonyl)-1,3-benzothiazol-6-amine
• CAS No: 55919-37-4
• MF: C₉H₁₀N₂O₂S₂
• MW: 242.317899227142
• MDL: MFCD14643824
• CID: 372260
• PubChem ID: 91937
• Update Time: 2025-08-04

2-(Ethanesulfonyl)-1,3-benzothiazol-6-amine Chemical and Physical Properties

Names and Identifiers

• 2-(Ethylsulfonyl)benzo[d]thiazol-6-amine
• 2-(ethylsulphonyl)benzothiazol-6-amine
• 2-ethylsulfonyl-1,3-benzothiazol-6-amine
• 6-Benzothiazolamine,2-(ethylsulfonyl)-
• 2-(ethylsulfonyl)-1,3-benzothiazol-6-amine
• EN300-99985
• SCHEMBL1043975
• 2-(ethanesulfonyl)-1,3-benzothiazol-6-amine
• 55919-37-4
• AKOS010625008
• NS00033428
• EINECS 259-905-6
• Z808589820
• DTXSID50204516
• 2-(Ethanesulfonyl)-1,3-benzothiazol-6-amine

• MDL： MFCD14643824
• Inchi： 1S/C9H10N2O2S2/c1-2-15(12,13)9-11-7-4-3-6(10)5-8(7)14-9/h3-5H,2,10H2,1H3
• InChI Key： RLCODDFEMWRRJK-UHFFFAOYSA-N
• SMILES： S(C1=NC2C=CC(=CC=2S1)N)(CC)(=O)=O

Computed Properties

• Exact Mass: 242.0185
• Monoisotopic Mass: 242.018369
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 110

Experimental Properties

• Density: 1.452
• Boiling Point: 454.3°Cat760mmHg
• Flash Point: 228.6°C
• Refractive Index: 1.664
• PSA: 73.05

Additional information on 2-(Ethanesulfonyl)-1,3-benzothiazol-6-amine

2-(Ethanesulfonyl)-1,3-benzothiazol-6-amine: A Comprehensive Overview

The compound with CAS No 55919-37-4, known as 2-(Ethanesulfonyl)-1,3-benzothiazol-6-amine, is a significant molecule in the field of organic chemistry and pharmaceutical research. This compound has garnered attention due to its unique structural properties and potential applications in drug development and material science. The benzothiazole core of the molecule is a well-known heterocyclic structure that serves as a scaffold for various bioactive compounds.

Recent studies have highlighted the importance of ethanesulfonyl groups in enhancing the pharmacokinetic properties of drugs. The presence of this group in 2-(Ethanesulfonyl)-1,3-benzothiazol-6-amine suggests that it may exhibit improved solubility and bioavailability, making it a promising candidate for therapeutic agents. Researchers have explored its potential as an anti-inflammatory agent, given the role of benzothiazole derivatives in modulating inflammatory pathways.

The synthesis of 2-(Ethanesulfonyl)-1,3-benzothiazol-6-amine involves a multi-step process that includes the formation of the benzothiazole ring followed by sulfonation and amination steps. These steps are optimized to ensure high yield and purity, which are critical for its application in pharmaceuticals. The molecule's structure allows for further functionalization, enabling the creation of derivatives with enhanced biological activity.

In terms of applications, 2-(Ethanesulfonyl)-1,3-benzothiazol-6-amine has shown potential in the development of anti-cancer drugs. Studies have demonstrated that certain benzothiazole derivatives can inhibit key enzymes involved in cancer cell proliferation. The addition of the ethanesulfonyl group may further enhance these inhibitory effects, making it a valuable compound for oncology research.

Moreover, the compound has been investigated for its role in neuroprotective agents. Its ability to cross the blood-brain barrier and interact with neuronal receptors makes it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's. Recent findings suggest that 2-(Ethanesulfonyl)-1,3-benzothiazol-6-amine may exhibit antioxidant properties, which are crucial for protecting neurons from oxidative stress.

The environmental impact of 2-(Ethanesulfonyl)-1,3-benzothiazol-6-amine is another area of interest. Researchers have assessed its biodegradability and toxicity to aquatic organisms. Preliminary results indicate that it has low toxicity and is biodegradable under specific conditions, which aligns with current trends toward sustainable chemistry.

In conclusion, 2-(Ethanesulfonyl)-1,3-benzothiazol-6-amine (CAS No 55919-37-4) is a versatile compound with a wide range of potential applications in pharmaceuticals and materials science. Its unique structure and functional groups make it an attractive target for further research and development. As new studies emerge, this compound is expected to play an increasingly important role in advancing medical treatments and environmental sustainability.